Cas no 2228521-72-8 (3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine
• CAS No: 2228521-72-8
• MF: C₁₁H₂₀F₂N₂
• MW: 218.286709785461
• CID: 5838132
• PubChem ID: 165840716
• Update Time: 2025-06-08

3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine
• [3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutyl]methanamine
• 2228521-72-8
• EN300-1959477

• Inchi： 1S/C11H20F2N2/c1-15-5-3-2-4-9(15)10(8-14)6-11(12,13)7-10/h9H,2-8,14H2,1H3
• InChI Key： DAQCPDNMJUCXEW-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C1)C1CCCCN1C)F

Computed Properties

• Exact Mass: 218.15945497g/mol
• Monoisotopic Mass: 218.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine

Professional Introduction to 3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine (CAS No. 2228521-72-8)

3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2228521-72-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a cyclobutyl backbone substituted with fluorine atoms and an amine functional group linked to a piperidine ring. The presence of fluorine atoms and the specific arrangement of these substituents contribute to the compound's distinct chemical properties, making it a subject of interest for further exploration in drug discovery and development.

The structural motif of 3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine is particularly noteworthy due to its potential biological activity. The cyclobutyl ring, a saturated hydrocarbon ring with four carbon atoms, introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. Additionally, the fluorine substituents at the 3-position of the cyclobutyl ring are known to enhance metabolic stability and binding interactions with biological targets. The amine group at the 1-position serves as a nucleophilic center, allowing for further chemical modifications and functionalization, which is crucial in medicinal chemistry.

The piperidine moiety attached to the amine group through a carbon atom contributes to the compound's solubility and bioavailability. Piperidine derivatives are widely recognized for their role in pharmaceuticals due to their ability to interact with biological systems effectively. The methyl group on the piperidine ring further modulates the electronic properties of the molecule, influencing its reactivity and pharmacological profile. This combination of structural features makes 3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine a promising candidate for further investigation in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of this compound with greater accuracy. Studies have suggested that 3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The fluorinated cyclobutyl scaffold is particularly interesting as it mimics natural bioactive molecules while introducing modifications that enhance pharmacokinetic properties.

In vitro studies have demonstrated that this compound can interact with target proteins in a manner consistent with potential therapeutic effects. The ability of 3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine to modulate enzyme activity has implications for treating conditions such as inflammation and autoimmune disorders. Additionally, its structural features may make it suitable for developing treatments against neurological disorders, where precise targeting of biological pathways is essential.

The synthesis of 3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine presents unique challenges due to the complexity of its structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Advances in fluorination techniques have enabled researchers to introduce fluorine atoms into complex molecular frameworks with high selectivity and yield. These improvements have opened new avenues for exploring the pharmacological potential of fluorinated compounds like 3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties, including enhanced bioavailability and longer half-lives. This is attributed to the electronic effects of fluorine, which can modulate molecular interactions with biological targets. The presence of fluorine atoms in 3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine is likely responsible for many of its observed properties and makes it an attractive candidate for further development.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine are expected to play a significant role in drug discovery efforts. The combination of structural complexity and promising biological activity makes this molecule a valuable asset in the pharmaceutical industry's arsenal against various diseases.

In conclusion,3,3-difluoro-1-(1-methylpiperidin-2-yl)cyclobutylmethanamine (CAS No. 2228521-72-8) represents an exciting frontier in pharmaceutical chemistry. Its unique structural features and potential biological activity position it as a promising candidate for further research and development. As scientists continue to explore its pharmacological properties,this compound holds great promise for contributing to advancements in medicine and improving patient outcomes.